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Compound of Interest

Compound Name: 1-Butene, 3,4-dimethoxy-

CAS No.: 62102-54-9

Cat. No.: B14539507

Get Quote

GC-MS Fragmentation Guide: 3,4-Dimethoxy-1-
butene
Executive Summary
3,4-dimethoxy-1-butene (MW 116) is a vicinal diether with a terminal alkene group.[1] Its mass

spectrum is dominated by

-cleavage and allylic stabilization, producing characteristic ions at m/z 71 and m/z 45.[1] Unlike
its linear isomer (1,4-dimethoxy-2-butene), the 3,4-isomer exhibits a unique fragmentation
pathway driven by the stability of the [methoxy-allyl]

cation.

Part 1: Instrumentation & Protocol
To ensure reproducible fragmentation patterns, the following standard EI-MS conditions are

recommended. These parameters minimize variability in ion ratios, critical for isomer

differentiation.[1]
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Parameter Setting Rationale

Ionization Mode Electron Ionization (EI)

Standard 70 eV energy

ensures library-compatible

fragmentation.[1]

Source Temp 230 °C

Prevents condensation of less

volatile oxidation byproducts.

[1]

Column Phase 5% Phenyl-methylpolysiloxane

e.g., DB-5ms or HP-5ms.[1]

Provides separation based on

boiling point and polarity.[1]

Carrier Gas Helium (1.0 mL/min)
Constant flow maintains stable

retention times (RT).[1]

Scan Range m/z 35 – 200

Captures low-mass diagnostic

ions (m/z 45) and the

molecular ion (m/z 116).

Part 2: Fragmentation Analysis & Mechanism
The fragmentation of 3,4-dimethoxy-1-butene is governed by two competing forces: allylic

resonance and oxonium ion stability.[1]

1. The Molecular Ion (M+[2][3][4]•)
m/z 116: The molecular ion is typically weak or absent.[1] Ethers and branched alkenes

fragment rapidly; the radical cation is unstable.

2. Primary Fragmentation Pathway (

-Cleavage)
The most labile bond is the C3–C4 bond. Cleavage here is favored because it produces

stabilized fragments on both sides.[1]

Pathway A (Formation of m/z 71 - Base Peak Candidate):
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Cleavage of the C3–C4 bond retains the charge on the allylic fragment.

Mechanism: Homolytic cleavage generates a neutral

CH

OCH

radical and a [CH

=CH-CH-OCH

]

cation.[1]

Stability: This cation (m/z 71) is resonance-stabilized by both the adjacent double bond

(allylic) and the oxygen lone pair (oxonium). This "dual stabilization" makes it the dominant

peak.[1]

Pathway B (Formation of m/z 45):

Charge retention on the terminal methoxy group.[1]

Mechanism: Generates [CH

=OCH

]

(m/z 45).

Significance: While m/z 45 is common to all methoxy compounds, its ratio relative to m/z

71 is diagnostic.[1]

3. Secondary Pathways
m/z 85 (Loss of Methoxy): [M - OCH

]

.[1] Loss of the terminal methoxy radical.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dimethoxy-2-butyne
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dimethoxy-2-butyne
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dimethoxy-2-butyne
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dimethoxy-2-butyne
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dimethoxy-2-butyne
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14539507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z 84 (Loss of Methanol): [M - HOCH

]

.[1] A rearrangement elimination, often yielding a conjugated diene radical cation.[1]

Part 3: Visualization of Pathways
The following diagram illustrates the mechanistic divergence between the target compound and

its isomer.

Molecular Ion
[3,4-dimethoxy-1-butene]
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C3-C4 Bond Scission
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•CH2OCH3
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m/z 45

•CH(OCH3)CH=CH2
(Neutral Loss)
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Caption: Competitive fragmentation pathways of 3,4-dimethoxy-1-butene showing the

dominance of the resonance-stabilized m/z 71 ion.

Part 4: Comparative Analysis (Differentiation)
Distinguishing 3,4-dimethoxy-1-butene from its isomer 1,4-dimethoxy-2-butene is a common

analytical challenge.[1] Both have MW 116, but their symmetry and cleavage points differ.[1]
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Feature
3,4-Dimethoxy-1-butene

(Target)
1,4-Dimethoxy-2-butene

(Isomer)

Structure Branched (Vinyl + Vicinal) Linear (Symmetrical)

Base Peak m/z 71 (Allylic Ether Cation) m/z 45 or m/z 71 (Variable)*

Diagnostic Ratio High 71/45 ratio Lower 71/45 ratio

Retention Index (DB-5) ~800 - 850 ~884

Key Mechanism
Dual stabilization of C3 cation.

[1]

Symmetry yields m/z 45 from

both ends.[1]

*Note: In 1,4-dimethoxy-2-butene, m/z 71 is formed via loss of a methoxymethyl radical (

CH

OCH

), but the m/z 45 peak is often more intense due to the high probability of terminal C-O bond
cleavage in a linear chain.

Decision Tree for Identification
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Unknown Spectrum
MW 116 (C6H12O2)

Check Retention Index (RI)
(DB-5 Column)

RI < 860?
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Dominant Base Peak
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Caption: Workflow for distinguishing methoxy-butene isomers based on retention index and

fragmentation dominance.
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-cleavage and allylic fragmentation rules).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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